Cas no 119123-40-9 ((2,6-dichlorophenyl)(furan-2-yl)methanol)

(2,6-dichlorophenyl)(furan-2-yl)methanol structure
119123-40-9 structure
Product Name:(2,6-dichlorophenyl)(furan-2-yl)methanol
CAS No:119123-40-9
MF:C11H8Cl2O2
MW:243.08602142334
CID:1208475
PubChem ID:164099
Update Time:2025-04-20

(2,6-dichlorophenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,6-dichlorophenyl)(furan-2-yl)methanol
    • (2,6-Dichlorophenyl)(2-furyl)methanol
    • 2-furanmethanol, alpha-(2,6-dichlorophenyl)-
    • AKOS017395702
    • 119123-40-9
    • 2-Furanmethanol, .alpha.-(2,6-dichlorophenyl)-
    • DTXSID00922874
    • (2,6-dichloro-phenyl)-(furan-2-yl)-methanol
    • alpha-(2,6-Dichlorophenyl)-2-furanmethanol
    • AKOS003585054
    • Inchi: 1S/C11H8Cl2O2/c12-7-3-1-4-8(13)10(7)11(14)9-5-2-6-15-9/h1-6,11,14H
    • InChI Key: FZGMVOSHWNKUKJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C1=CC=CO1)O)Cl

Computed Properties

  • Exact Mass: 241.99024
  • Monoisotopic Mass: 241.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Density: 1.398
  • Boiling Point: 322.1°C at 760 mmHg
  • Flash Point: 148.6°C
  • Refractive Index: 1.596
  • PSA: 33.37
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